Cas no 2229345-18-8 (2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2229345-18-8
• MF: C₉H₆F₅NO₂
• MW: 255.141459941864
• CID: 6502997
• PubChem ID: 162738207
• Update Time: 2025-07-18

2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid
• 2229345-18-8
• 2,2-difluoro-3-[2-(trifluoromethyl)pyridin-3-yl]propanoic acid
• EN300-1960210

• Inchi： 1S/C9H6F5NO2/c10-8(11,7(16)17)4-5-2-1-3-15-6(5)9(12,13)14/h1-3H,4H2,(H,16,17)
• InChI Key： IDDQBFIAIANOQH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CC=CN=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 255.03186924g/mol
• Monoisotopic Mass: 255.03186924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid

Professional Introduction to 2,2-Difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic Acid (CAS No. 2229345-18-8)

2,2-Difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid (CAS No. 2229345-18-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further investigation in medicinal applications.

The molecular structure of this compound includes a pyridine ring substituted with a trifluoromethyl group and a difluoro substituent on the propyl chain. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This structural motif is particularly intriguing because fluorinated compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel fluorinated heterocycles for therapeutic purposes. The pyridine scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to compounds with improved pharmacological profiles. The specific substitution pattern of 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid suggests that it may interact with biological targets in a unique manner, potentially leading to new therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simple yet potent starting materials are often used to synthesize libraries of compounds for high-throughput screening. The structural features of 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid make it an ideal candidate for such applications, as it can be easily modified through various chemical reactions to generate novel derivatives with tailored properties.

Recent studies have demonstrated the importance of fluorine atoms in modulating the pharmacokinetic and pharmacodynamic properties of drugs. For instance, the trifluoromethyl group can enhance the lipophilicity of a molecule, improving its ability to cross cell membranes and reach target sites. Additionally, the difluoro substituent can increase metabolic stability by resisting degradation by enzymes such as cytochrome P450 enzymes. These effects are particularly relevant in the development of small-molecule drugs where optimizing bioavailability and half-life are critical.

The synthesis of 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into organic molecules is often challenging due to their high reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with greater ease than in previous decades.

In addition to its potential as a drug candidate, this compound may also find applications in other areas such as materials science and agrochemicals. Fluorinated compounds are known for their unique electronic properties and are often used in the development of advanced materials with specialized functions. Furthermore, their stability under various environmental conditions makes them suitable for use in agrochemical formulations where durability is essential.

The future direction of research on 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid will likely focus on exploring its biological activity and developing new derivatives with enhanced therapeutic potential. Collaborative efforts between chemists and biologists will be crucial in understanding how this compound interacts with biological systems and identifying new opportunities for its application.

In conclusion, 2,2-difluoro-3-2-(trifluoromethyl)pyridin-3-ylpropanoic acid represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and promising properties make it a valuable candidate for further investigation. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a significant role in the development of next-generation therapeutics.